N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}pentanamide

• IUPAC Name: N-[3-[(2,2,2-trichloroacetyl)amino]phenyl]pentanamide
• InChI: InChI=1S/C13H15Cl3N2O2/c1-2-3-7-11(19)17-9-5-4-6-10(8-9)18-12(20)13(14,15)16/h4-6,8H,2-3,7H2,1H3,(H,17,19)(H,18,20)
• InChI Key: OWRDBZQVMUSNHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C13H15Cl3N2O2
• Molecular Weight: 337.6 g/mol

Description

N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}pentanamide, also known as TAPP, is a chemical compound with the molecular formula C15H16Cl3NO2. It is a white crystalline powder that is soluble in organic solvents such as ethanol and acetone. TAPP has gained significant attention in scientific research due to its potential applications in the field of medicine and biotechnology.

Scientific Research Applications

Pesticide Development

Herbicide Transformation in Soil

Research by Bartha (1969) investigated the transformation of herbicides in soil, specifically how the combination of certain herbicides led to the formation of an unexpected residue, asymmetric 3,3',4-trichloro-4'-methylazobenzene. This study highlights the complex interactions and transformations that can occur with pesticide components in environmental contexts (Bartha, 1969).

Synthetic Chemistry

Synthesis of Pyrimidine Derivatives

Sondhi et al. (2005) described the synthesis of various monocyclic, bicyclic, and tricyclic pyrimidine derivatives, showcasing the versatility of N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}pentanamide in creating compounds with potential pharmacological activities. The compounds synthesized demonstrated anti-inflammatory and analgesic activities, indicating their potential for therapeutic applications (Sondhi et al., 2005).

Radiosynthesis of Herbicide and Safener

Latli and Casida (1995) explored the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener, highlighting the compound's role in studies of metabolism and mode of action. This research underscores the importance of N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}pentanamide in developing tools for understanding the biological and environmental fate of agricultural chemicals (Latli & Casida, 1995).

Biological Activity Studies

Antimicrobial and Anticonvulsant Properties

Joshi (2015) synthesized dihydropyridine derivatives from N-{3-[(2,2,2-trichloroacetyl)amino]phenyl}pentanamide and evaluated their antimicrobial activities. This work contributes to the understanding of how structural modifications affect biological activities and offers insights into the development of new antimicrobial agents (Joshi, 2015).

Evaluation of Stereoisomers for Anticholinergic Activity

The research conducted by Oyasu et al. (1994) on the synthesis and anticholinergic activity of stereoisomers of a related compound provides a foundation for studying the effects of stereochemistry on biological activity. Such studies are crucial for the development of more effective and selective drugs (Oyasu et al., 1994).